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Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential storage and handling protocols for
Propargyl-PEG10-alcohol, a heterobifunctional PEG linker crucial for "click chemistry"
reactions in bioconjugation and drug development. Adherence to these guidelines is paramount
for ensuring compound integrity, experimental success, and laboratory safety.

Physicochemical and Storage Data

Proper storage is critical for maintaining the stability and purity of Propargyl-PEG10-alcohol.
The following table summarizes key physicochemical properties and storage recommendations
compiled from various suppliers. Researchers should note the existing discrepancies in
reported storage and shipping temperatures and always consult the certificate of analysis and
safety data sheet (SDS) provided by the specific vendor.
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Property Value
CAS Number 2055022-35-8 or 2378150-09-3[1][2][3][4]
Molecular Formula C21H40010[2] or C23H44011[3]
Molecular Weight 452.5 g/mol [2]
Purity Typically =98%[2]
Not explicitly stated, but related compounds are
Appearance o
clear, colorless liquids.
Solubility Soluble in Water, DMSO, DCM, and DMF.[2][5]
Recommended at -20°C[2][3] or Room
Storage Temperature Temperature[5]. Consult supplier-specific

documentation.

o N Shipped at ambient temperature[2] or on blue
Shipping Condition ) ) ) )
ice[3]. Verify with supplier.

Predicted Boiling Point 518.0 £ 45.0 °C[5]
Predicted Density 1.093 + 0.06 g/cm3[5]
Predicted pKa 14.36 + 0.10[5]

Experimental Protocols: Safe Handling and Use

While a comprehensive safety data sheet with specific hazard classifications for Propargyl-
PEG10-alcohol is not consistently available, general principles of good laboratory practice for
handling chemical reagents should be strictly followed. The propargyl group is a high-energy
functional group, and caution is advised.

Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (inspect before use), a lab coat, and tightly fitting
safety goggles.[1]

» Aface shield may be necessary when handling larger quantities or if there is a splash risk.
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Engineering Controls:
» Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1]
Handling Procedures:

o Acclimatization: If stored at -20°C, allow the container to equilibrate to room temperature
before opening to prevent condensation of atmospheric moisture.

» Dispensing: Use clean, dry spatulas or syringes for transferring the material. Avoid creating
aerosols.

 Inert Atmosphere: For applications sensitive to moisture or oxidation, consider handling
under an inert atmosphere (e.g., argon or nitrogen).

o Spill Management: In case of a spill, absorb the material with an inert absorbent material.
Clean the area thoroughly. Prevent entry into drains.

o Waste Disposal: Dispose of unused material and contaminated items in accordance with
local, state, and federal regulations for chemical waste.

Logical Workflow for Storage and Handling

The following diagram illustrates the recommended workflow for the safe storage and handling
of Propargyl-PEG10-alcohol from receipt to disposal.
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Caption: Workflow for Propargyl-PEG10-alcohol from receipt to disposal.
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Safety and Hazard Considerations

The safety data sheet for Propargyl-PEG10-alcohol from one supplier indicates that no data is
available for a formal hazard classification.[1] However, it is prudent to handle it with care. The
related compound, propargyl alcohol, is classified as a flammable, toxic, and corrosive liquid.[6]
[7][8] While the addition of a long PEG chain is expected to significantly alter these properties
(likely reducing volatility and acute toxicity), researchers should avoid direct contact with skin
and eyes and prevent inhalation.[1]

First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] In all cases of exposure,
seek medical attention.

Stability and Reactivity:
 Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Avoid strong oxidizing agents, strong acids, and strong bases. The
propargyl group can undergo exothermic reactions, particularly in the presence of certain
metal catalysts.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.

This guide is intended to provide a comprehensive overview based on publicly available data. It
is not a substitute for the supplier-provided Safety Data Sheet and institutional safety protocols.
Always prioritize safety and consult the specific documentation accompanying the product
before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

